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Compound of Interest

Compound Name: Methyl 5-methyl-3-oxohexanoate

Cat. No.: B1360218 Get Quote

An In-depth Technical Guide to Methyl 5-methyl-
3-oxohexanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Methyl
5-methyl-3-oxohexanoate, including its molecular formula and weight. In light of the limited

specific experimental data on this compound, this document also presents a plausible synthetic

route and standard characterization methodologies. Furthermore, a hypothetical biological

signaling pathway is proposed based on the activities of structurally related keto esters, offering

a framework for future research and drug development efforts.

Core Compound Data
The fundamental molecular and physical properties of Methyl 5-methyl-3-oxohexanoate are

summarized below. This data is essential for any experimental work, including reaction

stoichiometry, solution preparation, and analytical characterization.
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Property Value

Molecular Formula C₈H₁₄O₃[1][2][3][4][5]

Molecular Weight 158.19 g/mol [2]

Monoisotopic Mass 158.0943 Da[3]

Proposed Synthesis and Characterization
While specific literature detailing the synthesis of Methyl 5-methyl-3-oxohexanoate is not

readily available, a plausible and efficient route can be extrapolated from the synthesis of its

ethyl ester counterpart, Ethyl 5-methyl-3-oxohexanoate[6]. The proposed method involves a

Claisen condensation reaction.

Proposed Synthesis Protocol: Claisen Condensation
This procedure outlines the synthesis of Methyl 5-methyl-3-oxohexanoate via the Claisen

condensation of methyl isovalerate and methyl acetate.

Materials:

Methyl isovalerate

Methyl acetate

Sodium methoxide

Anhydrous diethyl ether

1 M Hydrochloric acid

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Toluene
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Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen)

is charged with sodium methoxide and anhydrous diethyl ether.

Addition of Esters: A mixture of methyl isovalerate and methyl acetate is added dropwise to

the stirred suspension of sodium methoxide in diethyl ether at room temperature.

Reaction: The reaction mixture is then gently refluxed for several hours. The progress of the

reaction should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography

(GC).

Quenching: After the reaction is complete, the mixture is cooled in an ice bath, and 1 M

hydrochloric acid is slowly added to neutralize the excess sodium methoxide and quench the

reaction.

Extraction: The organic layer is separated, and the aqueous layer is extracted with diethyl

ether. The combined organic layers are washed with saturated sodium bicarbonate solution,

water, and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by vacuum distillation to yield pure Methyl 5-
methyl-3-oxohexanoate.

Characterization Protocols
The identity and purity of the synthesized Methyl 5-methyl-3-oxohexanoate should be

confirmed using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy will

confirm the molecular structure by identifying the chemical environment of the hydrogen and

carbon atoms.
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Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the molecular

weight and elemental composition of the compound.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR will identify the characteristic

functional groups present, such as the ester and ketone carbonyl groups.

Gas Chromatography (GC): GC can be used to determine the purity of the final product.
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Hypothetical Cytotoxicity Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1360218?utm_src=pdf-custom-synthesis
https://chem-space.com/CSSB00009845743-1AEE79
https://pubchem.ncbi.nlm.nih.gov/compound/642291
https://pubchem.ncbi.nlm.nih.gov/compound/642291
https://pubchemlite.lcsb.uni.lu/e/compound/121701
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-methyl-3-oxohexanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-methyl-3-oxohexanoate
https://www.alfa-chemistry.com/cas_30414-55-2.htm
https://www.chembk.com/en/chem/ETHYL%205-METHYL-3-OXOHEXANOATE
https://www.benchchem.com/product/b1360218#molecular-formula-and-weight-of-methyl-5-methyl-3-oxohexanoate
https://www.benchchem.com/product/b1360218#molecular-formula-and-weight-of-methyl-5-methyl-3-oxohexanoate
https://www.benchchem.com/product/b1360218#molecular-formula-and-weight-of-methyl-5-methyl-3-oxohexanoate
https://www.benchchem.com/product/b1360218#molecular-formula-and-weight-of-methyl-5-methyl-3-oxohexanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360218?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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